Cas no 919354-20-4 (4-methylpiperidine-4-carboxylic acid;hydrochloride)

4-methylpiperidine-4-carboxylic acid;hydrochloride structure

919354-20-4 structure

Product Name:4-methylpiperidine-4-carboxylic acid;hydrochloride

CAS No:919354-20-4

MF:C₇H₁₄ClNO₂

MW:179.644561290741

MDL:MFCD18207802

CID:1056434

PubChem ID:51000379

Update Time:2025-09-28

4-methylpiperidine-4-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Methylpiperidine-4-carboxylic acid hydrochloride
- 4-methyl-4-Piperidinecarboxylic acid hydrochloride
- 4-Methyl-4-piperidinecarboxylic acid hydrochloride (1:1)
- 4-Piperidinecarboxylic acid, 4-methyl-, hydrochloride (1:1)
- 4-Methyl-4-piperidinecarboxylicAcidHydrochloride
- 4-methylpiperidine-4-carboxylic acid;hydrochloride
- GGMOJYOORZQAFB-UHFFFAOYSA-N
- 6211AJ
- SB15667
- SY012268
- 4-Methyl-4-piperidinecarboxylic acid, HCl
- AB0065108
- MDL： MFCD18207802
- Inchi： 1S/C7H13NO2.ClH/c1-7(6(9)10)2-4-8-5-3-7;/h8H,2-5H2,1H3,(H,9,10);1H
- InChI Key： GGMOJYOORZQAFB-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1(CCNCC1)C)O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 139
Topological Polar Surface Area: 49.3

4-methylpiperidine-4-carboxylic acid;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A342678-250mg	4-Methylpiperidine-4-carboxylic acid hydrochloride	919354-20-4	97%	250mg	$19.0	2025-04-15
Ambeed	A342678-1g	4-Methylpiperidine-4-carboxylic acid hydrochloride	919354-20-4	97%	1g	$30.0	2025-04-15
Ambeed	A342678-5g	4-Methylpiperidine-4-carboxylic acid hydrochloride	919354-20-4	97%	5g	$137.0	2025-04-15
Ambeed	A342678-10g	4-Methylpiperidine-4-carboxylic acid hydrochloride	919354-20-4	97%	10g	$272.0	2025-04-15
Fluorochem	063253-250mg	4-Methyl-4-piperidinecarboxylic acid hydrochloride	919354-20-4	95%	250mg	￡24.00	2022-03-01
Fluorochem	063253-1g	4-Methyl-4-piperidinecarboxylic acid hydrochloride	919354-20-4	95%	1g	￡56.00	2022-03-01
Fluorochem	063253-5g	4-Methyl-4-piperidinecarboxylic acid hydrochloride	919354-20-4	95%	5g	￡186.00	2022-03-01
Fluorochem	063253-10g	4-Methyl-4-piperidinecarboxylic acid hydrochloride	919354-20-4	95%	10g	￡335.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GV673-200mg	4-methylpiperidine-4-carboxylic acid;hydrochloride	919354-20-4	97%	200mg	161.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GV673-1g	4-methylpiperidine-4-carboxylic acid;hydrochloride	919354-20-4	97%	1g	664.0CNY	2021-07-13

4-methylpiperidine-4-carboxylic acid;hydrochloride Production Method

Production Method 1

189321-63-9

919354-20-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 2 h, rt

Reference

: Preparation of piperidinylpyrrolopyrimidines as LIM kinase 2 (LIMK2) inhibitors

, United States, , ,

Production Method 2

189321-63-9

919354-20-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Cyclopentyl methyl ether ; overnight, rt

Reference

: Heterocyclic spiro-compounds as AM2 receptor inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

189321-63-9

919354-20-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 0 °C; 5 h, rt

Reference

: Improved Practical Synthesis of DY-038, an Oral Available Antiplatelet Agent

Cao, Yangzhi; Kong, Deyu; Sun, Lulu; Meng, Xin; Zhang, Yinyong; et al, ChemistrySelect, 2021, 6(13), 3183-3186

Production Method 4

189321-63-9

919354-20-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 15 h, rt

Reference

: Preparation of aminomethyl-2H-chromene compounds and derivative thereof as agonists of S1P1 receptor

, World Intellectual Property Organization, , ,

Production Method 5

892493-16-2

919354-20-4

Reaction Conditions

1.1 Reagents: Potassium trimethylsilanolate Solvents: Tetrahydrofuran ; overnight, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; rt

Reference

: Pyridine analogs as P2Y12 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of platelet aggregation disorders

, World Intellectual Property Organization, , ,

Production Method 6

892493-16-2

919354-20-4

Reaction Conditions

1.1 Reagents: Potassium trimethylsilanolate Solvents: Tetrahydrofuran ; overnight, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference